Cas no 4606-15-9 (Benzeneacetic acid,propyl ester)

• Product Name: Benzeneacetic acid,propyl ester
• CAS No: 4606-15-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD32206218
• CID: 329284
• Update Time: 2025-09-22

Benzeneacetic acid,propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,propyl ester
• propyl 2-phenylacetate
• 2-phenylacetic acid n-propyl ester
• n-propyl phenylacetate
• phenyl-acetic acid propyl ester
• Phenyl-essigsaeure-propylester
• Propyl benzeneacetate
• Propyl phenylacetate
• phenylacetic acid propyl ester
• NSC 6579
• Benzeneacetic acid propyl ester

• MDL： MFCD32206218
• Inchi： 1S/C11H14O2/c1-2-8-13-11(12)9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： GXXFZZLGPFNITM-UHFFFAOYSA-N
• SMILES： CCCOC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.016
• Boiling Point: 244 ºC
• Flash Point: 102 ºC
• Refractive Index: n20/D 1.492(lit.)
• PSA: 26.30000
• LogP: 2.18230
• FEMA: 2955 | PROPYL PHENYLACETATE

Benzeneacetic acid,propyl ester Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives